Cas no 145826-24-0 (Guajavin A)

• Product name: Guajavin A
• CAS No: 145826-24-0
• MF: C₅₆H₄₀O₃₂
• MW: 1224.89761924744
• CID: 2061046
• PubChem ID: 131752682

Guajavin A Chemical and Physical Properties

Names and Identifiers

• Guajavin A
• DTXSID001318547
• 145826-24-0

• Inchi： InChI=1S/C56H40O32/c57-17-9-18(58)31(48-13(17)5-26(66)47(85-48)11-1-19(59)36(67)20(60)2-11)34-33-35-32(44(75)46(77)45(33)76)30-16(8-25(65)40(71)43(30)74)55(81)88-51(50(34)87-56(35)82)49-27(84-52(78)12-3-21(61)37(68)22(62)4-12)10-83-53(79)14-6-23(63)38(69)41(72)28(14)29-15(54(80)86-49)7-24(64)39(70)42(29)73/h1-4,6-9,26-27,34,47,49-51,57-77H,5,10H2
• InChI Key： QJOSZTCZZUNIRY-UHFFFAOYSA-N
• SMILES： C1C(C(OC2=C1C(=CC(=C2C3C4C(OC(=O)C5=CC(=C(C(=C5C6=C(C3=C(C(=C6O)O)O)C(=O)O4)O)O)O)C7C(COC(=O)C8=CC(=C(C(=C8C9=C(C(=C(C=C9C(=O)O7)O)O)O)O)O)O)OC(=O)C1=CC(=C(C(=C1)O)O)O)O)O)C1=CC(=C(C(=C1)O)O)O)O

Computed Properties

• Exact Mass: 1224.1502691g/mol
• Monoisotopic Mass: 1224.1502691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 21
• Hydrogen Bond Acceptor Count: 32
• Heavy Atom Count: 88
• Rotatable Bond Count: 6
• Complexity: 2540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 566Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Complex tannins